Cas no 5439-04-3 (3,4,5-trichloropyridine-2-carboxylic acid)

• Product name: 3,4,5-trichloropyridine-2-carboxylic acid
• CAS No: 5439-04-3
• MF: C₆H₂Cl₃NO₂
• MW: 226.444578647614
• CID: 45881
• PubChem ID: 225521

3,4,5-trichloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trichloropicolinic acid
• 3,4,5-trichloro-picolinic acid
• 3,4,5-TRICHLOROPYRIDINE-2-CARBOXYLIC ACID
• 3,4,5-trichloro-pyridine-2-carboxylic acid
• 3,4,5-Trichlor-pyridin-2-carbonsaeure
• trichloropicolinic acid
• AC-25096
• SKURPVMALGSJSE-UHFFFAOYSA-N
• MLS000779174
• Z56846825
• A904364
• CHEMBL1313079
• 3,4,5-Trichloropyridine-2-carboxylicacid
• 5439-04-3
• Pyridine-2-carboxylic acid, 3,4,5-trichloro-
• AKOS000271159
• NSC-15049
• SR-01000196713
• NSC15049
• SCHEMBL632805
• SR-01000196713-1
• F3097-0572
• EN300-00925
• NS00006791
• HMS2742A20
• DTXSID80279994
• SMR000415870
• FT-0722356
• NSC 15049
• STK530493
• DB-081998
• 3,4,5-trichloropyridine-2-carboxylic acid

• MDL： MFCD00160429
• Inchi： InChI=1S/C6H2Cl3NO2/c7-2-1-10-5(6(11)12)4(9)3(2)8/h1H,(H,11,12)
• InChI Key： SKURPVMALGSJSE-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C(=N1)C(=O)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 224.91500
• Monoisotopic Mass: 224.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Density: 1.728
• Boiling Point: 335.9°C at 760 mmHg
• Flash Point: 157°C
• Refractive Index: 1.618
• PSA: 50.19000
• LogP: 2.74000

3,4,5-trichloropyridine-2-carboxylic acid Security Information

3,4,5-trichloropyridine-2-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3,4,5-trichloropyridine-2-carboxylic acid

Comprehensive Analysis of 3,4,5-Trichloropyridine-2-carboxylic Acid (CAS No. 5439-04-3): Properties, Applications, and Industry Trends

3,4,5-Trichloropyridine-2-carboxylic acid (CAS No. 5439-04-3) is a halogenated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its trichlorinated pyridine core and carboxylic acid functional group, has garnered attention for its versatile reactivity and potential applications in synthetic chemistry. In recent years, the demand for halogenated heterocycles like this has surged due to their role in developing advanced materials and bioactive molecules.

The molecular structure of 3,4,5-trichloropyridine-2-carboxylic acid features three chlorine atoms at positions 3, 4, and 5 of the pyridine ring, alongside a carboxyl group at position 2. This arrangement contributes to its unique electronic properties and steric effects, making it a valuable intermediate in cross-coupling reactions and nucleophilic substitutions. Researchers frequently explore its use in constructing pharmaceutical scaffolds, particularly for antimicrobial and antiviral agents, aligning with current global health priorities.

From an industrial perspective, CAS 5439-04-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, manufacturers are optimizing protocols to minimize hazardous byproducts during its production. Recent patents highlight innovative catalytic methods to enhance the yield of 3,4,5-trichloropyridine derivatives while reducing energy consumption—a topic frequently searched in academic databases and industry forums.

Analytical techniques for characterizing 3,4,5-trichloropyridine-2-carboxylic acid include HPLC, NMR spectroscopy, and mass spectrometry, which are critical for quality control in commercial batches. The compound’s stability under various pH conditions is another area of interest, particularly for formulators developing crop protection agents or veterinary medicines. These applications resonate with trending searches on "halogenated pyridines in agriculture" and "pyridine carboxylates in drug discovery."

Emerging studies suggest potential applications of 5439-04-3 in material science, such as designing corrosion inhibitors or conductive polymers. Its ability to coordinate with metal ions opens avenues for catalysis research—a hot topic in renewable energy and battery technology. Such interdisciplinary connections enhance the compound’s commercial viability and align with investor queries about "specialty chemicals for clean energy."

Regulatory compliance remains a key consideration for users of 3,4,5-trichloropyridine-2-carboxylic acid. While not classified as hazardous under major chemical inventories, proper handling guidelines emphasize PPE usage due to its irritant properties. Safety data sheets (SDS) for CAS 5439-04-3 are frequently downloaded from chemical supplier portals, reflecting user concerns about workplace safety standards.

In summary, 3,4,5-trichloropyridine-2-carboxylic acid represents a multifaceted building block bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its evolving applications mirror industry shifts toward precision synthesis and functionalized heterocycles, making it a compound of enduring scientific and commercial interest.